Cas no 1234870-95-1 ((S)-2-((tert-Butoxycarbonyl)amino)-3-(6-fluoro-1H-indol-3-yl)propanoic acid)

• Product Name: (S)-2-((tert-Butoxycarbonyl)amino)-3-(6-fluoro-1H-indol-3-yl)propanoic acid
• CAS No: 1234870-95-1
• MF: C₁₆H₁₉FN₂O₄
• MW: 322.331467866898
• CID: 1081424
• PubChem ID: 22812332
• Update Time: 2025-08-05

(S)-2-((tert-Butoxycarbonyl)amino)-3-(6-fluoro-1H-indol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-((tert-Butoxycarbonyl)amino)-3-(6-fluoro-1H-indol-3-yl)propanoic acid
• 6-Fluoro-N-{[(2-methyl-2-propanyl)oxy]carbonyl}tryptoph
• L-N-Boc-6-fluorotryptophan
• AC1O3SLH
• AG-G-99626
• CHLORO-OXO-(4-TERT-BUTYLPHENYL)PHOSPHANIUM
• Phosphinic chloride, (1,1-dimethylethyl)phenyl-, (P(R))-
• Phosphinic chloride, (1,1-dimethylethyl)phenyl-, (P(S))-
• t-BuPhP(O)Cl
• t-butoxycarbonyl-DL-6-fluorotryptophan
• AKOS015950505
• CS-0442985
• nalpha-tert-butyloxycarbonyl-6-fluoro-tryptophan
• N-Boc-6-fluoro-L-tryptophan
• MFCD11656818
• F80299
• (S)-2-(N-BOC-AMINO)-3-(6-FLUOROINDOL-3-YL)PROPANOIC ACID
• (2S)-2-[(TERT-BUTOXYCARBONYL)AMINO]-3-(6-FLUORO-1H-INDOL-3-YL)PROPANOIC ACID
• 67308-25-2
• Boc-Trp(6-F)-OH
• (S)-2-((tert-Butoxycarbonyl)amino)-3-(6-fluoro-1H-indol-3-yl)propanoicacid
• (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(6-fluoro-1H-indol-3-yl)propanoic acid
• VVTAJUCNHDSAJU-ZDUSSCGKSA-N
• 1234870-95-1
• (S)-N-Boc-6-Fluorotryptophan
• SCHEMBL11439689
• (2S)-3-(6-fluoro-1H-indol-3-yl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid

• Inchi： 1S/C16H19FN2O4/c1-16(2,3)23-15(22)19-13(14(20)21)6-9-8-18-12-7-10(17)4-5-11(9)12/h4-5,7-8,13,18H,6H2,1-3H3,(H,19,22)(H,20,21)/t13-/m0/s1
• InChI Key： VVTAJUCNHDSAJU-ZDUSSCGKSA-N
• SMILES： FC1C=CC2=C(C=1)NC=C2C[C@@H](C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 322.133
• Monoisotopic Mass: 322.133
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 91.4A^2

Experimental Properties

• Density: 1.314
• Boiling Point: 538.3°C at 760 mmHg
• Flash Point: 279.3°C
• Refractive Index: 1.589

Additional information on (S)-2-((tert-Butoxycarbonyl)amino)-3-(6-fluoro-1H-indol-3-yl)propanoic acid

(S)-2-((tert-Butoxycarbonyl)amino)-3-(6-fluoro-1H-indol-3-yl)propanoic Acid: A Comprehensive Overview

The compound with CAS No. 1234870-95-1, known as (S)-2-((tert-Butoxycarbonyl)amino)-3-(6-fluoro-1H-indol-3-yl)propanoic acid, is a significant molecule in the field of organic chemistry and drug discovery. This compound has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The molecule's structure incorporates a tert-butoxycarbonyl (Boc) group, an indole ring with a fluorine substituent, and a chiral center, making it a versatile scaffold for further modifications and studies.

Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging modern techniques such as asymmetric catalysis and stereoselective reactions. The presence of the Boc group facilitates controlled deprotection steps, which are crucial in peptide synthesis and related fields. Additionally, the indole moiety is well-documented for its role in various biological activities, including kinase inhibition and modulation of G-protein coupled receptors (GPCRs). The fluorine substitution at the 6-position of the indole ring further enhances the compound's pharmacokinetic properties, such as solubility and bioavailability.

Research into this compound has focused on its potential as a lead molecule in drug development. Studies have demonstrated that the (S)-configuration of the chiral center plays a pivotal role in determining the compound's biological activity. For instance, recent investigations have highlighted its ability to inhibit specific enzymes involved in neurological disorders, suggesting its potential as a therapeutic agent. Furthermore, computational modeling has been employed to predict the compound's binding affinities to various targets, providing valuable insights for optimization.

The synthesis of this compound involves a multi-step process that begins with the preparation of the indole derivative. Key steps include Friedel-Crafts alkylation to introduce the fluorine substituent, followed by coupling reactions to attach the Boc-amino group. The stereochemistry at the chiral center is carefully controlled during these steps to ensure high enantiomeric purity. Advanced analytical techniques such as NMR spectroscopy and X-ray crystallography have been instrumental in confirming the compound's structure and stereochemistry.

In terms of applications, this compound serves as a valuable building block for constructing more complex molecules. Its modular design allows for easy substitution at various positions, enabling researchers to explore diverse chemical spaces. For example, replacing the Boc group with other protecting groups or modifying the indole ring can lead to derivatives with enhanced pharmacological profiles.

Recent studies have also explored the environmental impact of synthesizing this compound. Green chemistry principles have been applied to minimize waste and improve efficiency during its production. This includes using recyclable catalysts and solvent systems that reduce ecological footprint while maintaining high yields.

In conclusion, (S)-2-((tert-Butoxycarbonyl)amino)-3-(6-fluoro-1H-indol-3-yl)propanoic acid represents a promising molecule with wide-ranging applications in medicinal chemistry and drug discovery. Its unique structure, combined with cutting-edge synthetic methods and biological insights, positions it as a key player in advancing therapeutic development.